Cas no 2248316-38-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate
• CAS No: 2248316-38-1
• MF: C₁₆H₁₀F₂N₂O₅
• MW: 348.257811069489
• CID: 5942436
• PubChem ID: 165719249
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518049
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate
• 2248316-38-1

• Inchi： 1S/C16H10F2N2O5/c17-12(18)8-24-11-6-3-7-19-13(11)16(23)25-20-14(21)9-4-1-2-5-10(9)15(20)22/h1-7,12H,8H2
• InChI Key： OTPLTMUTWLQKKE-UHFFFAOYSA-N
• SMILES： FC(COC1=CC=CN=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 348.05577775g/mol
• Monoisotopic Mass: 348.05577775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate (CAS No. 2248316-38-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate (CAS No. 2248316-38-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by the presence of a 1,3-dioxo group and a 3-(2,2-difluoroethoxy)pyridine moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmacological studies.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate (CAS No. 2248316-38-1) is particularly noteworthy for its potential in modulating biological pathways. The isoindoline ring system is known for its ability to interact with various protein targets, while the difluoroethoxy substituent on the pyridine ring enhances its lipophilicity and metabolic stability. These properties collectively contribute to the compound's bioavailability and efficacy in vivo.

Recent research has focused on the pharmacological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX and LOX, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The neuroprotective effects are thought to be mediated through the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate (CAS No. 2248316-38-1) extends beyond inflammation and neuroprotection. Recent studies have also explored its anticancer properties. In vitro experiments have shown that this compound can inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. The mechanism involves the activation of caspase-dependent pathways and the downregulation of oncogenic signaling molecules such as Akt and ERK.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)pyridine-2-carboxylate (CAS No. 2248316-38-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.